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Compound of Interest

Compound Name: Antimony iron oxide (SbFeO4)

CAS No.: 15600-71-2

Cat. No.: B098953

Get Quote

Executive Summary & Scientific Context
The Challenge: Acrylonitrile (ACN) is conventionally produced via the Sohio process using

propylene.[1] Shifting feedstock to propane—an abundant, lower-cost alkane—presents a

significant thermodynamic and kinetic hurdle: the activation of the inert C-H bond (bond energy

~401 kJ/mol) compared to the allylic C-H bond of propylene (~360 kJ/mol).

The Solution: Antimony Iron Oxide (SbFeO₄), crystallizing in the rutile-type structure, is the

historical benchmark for propylene ammoxidation. Its application to propane requires rigorous

optimization to bridge the "pressure gap" between alkane activation and selective nitrile

formation. This guide details the synthesis, characterization, and testing protocols for SbFeO₄,

positioning it as a foundational redox host for advanced propane valorization studies.

Mechanism at a Glance: The reaction proceeds via a Mars-van Krevelen mechanism.[2] Lattice

oxygen (

) performs the oxidation.[1] The catalyst surface must fulfill two distinct functions:
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Alkane Activation: Abstraction of H from propane to form a surface propyl/allyl species (Rate

Limiting Step).

N-Insertion: Reaction of the intermediate with surface NH species to form ACN.

Catalyst Synthesis Protocol: Excess-Antimony Co-
Precipitation
Rationale: Stoichiometric FeSbO₄ is often insufficiently active. An excess of antimony (Sb/Fe >

1) is critical to form a surface layer of

-Sb₂O₄ or amorphous SbOx, which segregates active sites (site isolation) and prevents deep
oxidation to CO₂.

Materials
Iron(III) Nitrate Nonahydrate [Fe(NO₃)₃·9H₂O] (ACS Reagent)

Antimony(III) Oxide [Sb₂O₃] (Ultra-fine powder) or Antimony(V) Chloride [SbCl₅]

Ammonium Hydroxide (28% NH₃)

Citric Acid (optional for sol-gel modification)

Step-by-Step Workflow
Precursor Dissolution:

Dissolve 0.1 mol Fe(NO₃)₃·9H₂O in 200 mL deionized water.

Separately, disperse 0.06 mol Sb₂O₃ in a solution of tartaric acid or dissolve SbCl₅ in HCl

(maintain acidic pH to prevent premature hydrolysis). Target Sb/Fe ratio: ~1.2 to 2.0.

Co-Precipitation (pH Control):

Slowly add the Sb solution to the Fe solution under vigorous stirring at 60°C.

Adjust pH to 7.0–8.0 using Ammonium Hydroxide. A brownish-white precipitate will form.
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Critical Checkpoint: Ensure homogeneity. Localized concentration gradients lead to phase

segregation (hematite formation).

Aging & Drying:

Age the slurry at 80°C for 12 hours (Ostwald ripening promotes crystal growth).

Filter and wash with warm ethanol/water to remove nitrate/chloride ions.

Dry at 110°C overnight.

Calcination (Phase Formation):

Step 1: 300°C for 2 hours (Decomposition of nitrates).

Step 2: 500°C for 4 hours (Formation of mixed oxides).

Step 3: 750°C–800°C for 4 hours (Crystallization of Rutile FeSbO₄).

Note: High temperature is required to stabilize the rutile phase, which is the active

structure for ammoxidation.

Characterization: Validating the Active Phase
Before reactor loading, the catalyst must meet specific structural criteria.
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Technique Target Feature Acceptance Criteria

XRD (X-Ray Diffraction) Crystal Structure

Dominant Rutile phase (

). Absence of

-Fe₂O₃ (Hematite) peaks,

which cause combustion.

XPS (X-Ray Photoelectron

Spectroscopy)
Surface Oxidation State

Presence of Sb⁵⁺ (active for

insertion) and Sb³⁺. Surface

enrichment of Sb relative to

bulk.

H₂-TPR (Temp. Programmed

Reduction)
Redox Capability

Reduction peak onset < 500°C

indicates labile lattice oxygen

necessary for the Mars-van

Krevelen cycle.

BET Surface Area

10–30 m²/g. (Too high = over-

oxidation; Too low = low

activity).

Catalytic Testing Protocol: Propane Ammoxidation
Safety Warning: Acrylonitrile and HCN are highly toxic. Reactor effluent must be quenched in

chilled water/acid scrubbers. Ensure proper ventilation.

Reactor Setup
Type: Fixed-bed quartz microreactor (ID: 4–10 mm).

Catalyst Loading: 0.5 – 2.0 g (sieved to 40–60 mesh). Dilute with inert SiC (1:1 ratio) to

prevent hotspots (Reaction is Exothermic,

).

Standard Operating Conditions (SOC)
Temperature: 480°C – 520°C (Significantly higher than propylene ammoxidation).
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Pressure: Atmospheric.[3][4]

Feed Composition (Molar):

Propane : Ammonia : Oxygen : Nitrogen (Diluent)

Ratio: 1 : 1.2 : 3 : 4

Note: Excess ammonia inhibits the combustion of the nitrile product.

WHSV (Weight Hourly Space Velocity): 0.5 – 2.0

.

Experimental Workflow (DOT Diagram)
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Caption: Operational workflow for evaluating SbFeO₄ catalytic performance.

Data Analysis & Troubleshooting
Key Performance Indicators (KPIs)
Calculate these metrics based on carbon balance.

Propane Conversion (
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):

Selectivity to ACN (

):

Yield (

):

Troubleshooting Matrix
Observation Root Cause Corrective Action

High CO₂ / Low ACN
Over-oxidation; Lattice oxygen

too active.

Reduce

in feed; Increase Sb content

(Site Isolation).

High Propylene / Low ACN
Slow N-insertion; Ammonia

activation failure.

Increase

partial pressure; Check for Sb

surface enrichment.

Rapid Deactivation
Coke formation or Sb

sublimation.

Verify T < 550°C; Check

reactor for Sb deposits.

Low Conversion
Insufficient temperature for C-

H activation.

Increase T to 500°C+;

Consider doping (e.g., V, Te).

Mechanistic Insight: The Redox Cycle
Understanding the atomic dance is crucial for optimization. The SbFeO₄ system operates via a

synergistic redox couple:

Sb⁵⁺/Sb³⁺: The active site for chemisorption and N-insertion.[1]

Fe³⁺/Fe²⁺: The "pump" that facilitates rapid reoxidation of the reduced Sb sites using

gaseous oxygen.
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Caption: Synergistic redox cycle of Fe-Sb-O during ammoxidation.

References
Grasselli, R. K. (2002). "Fundamental principles of selective heterogeneous oxidation

catalysis." Topics in Catalysis. Link

Centi, G., & Perathoner, S. (2008). "Catalysis for Propane Ammoxidation." Kinetics and

Catalysis. Link

Nilsson, J., et al. (2006). "Ammoxidation of propane over V-Sb-O catalysts: Structure-activity

relationships." Journal of Catalysis. Link

Millet, J. M. M. (1998). "FeSbO4-based catalysts for the ammoxidation of propylene." Applied

Catalysis A: General. Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b098953/docs?utm_src=pdf-body-img#application-note-sbfeo-catalyst-systems-for-direct-ammoxidation-of-propane-1
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Farticle%2F10.1023%2FA%3A1013806410769
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Farticle%2F10.1134%2FS002315840801002X
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.jcat.2006.01.023
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2FS0926-860X(98)00147-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Burrington, J. D., et al. (1983). "Mechanism of selective oxidation and ammoxidation of

propylene over bismuth molybdate and iron antimonate catalysts." Journal of Catalysis. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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